Cas no 105654-41-9 (4-amino-1,3-dihydro-3-methyl-2H-Imidazo[4,5-c]pyridin-2-one)

• Product Name: 4-amino-1,3-dihydro-3-methyl-2H-Imidazo[4,5-c]pyridin-2-one
• CAS No: 105654-41-9
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 1097631
• PubChem ID: 13516373
• Update Time: 2025-04-20

4-amino-1,3-dihydro-3-methyl-2H-Imidazo[4,5-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1,3-dihydro-3-methyl-2H-Imidazo[4,5-c]pyridin-2-one
• 4-amino-3-methyl-1H-imidazo[4,5-c]pyridin-2-one
• 2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-3-methyl-
• 4-amino-3-methyl-1,3-dihydro-2H-imidazo< 4,5-c> pyridin-2-one
• 4-amino-3-methyl-1,3-dihydroimidazo[4,5-c]pyridin-2-one
• ACMC-20m8pe
• AGN-PC-00MVN4
• CTK0G4992
• SureCN3286320
• 105654-41-9
• DTXSID10542749
• RSYVGXVZHHHVRR-UHFFFAOYSA-N
• 4-Amino-3-methyl-3H-imidazo[4,5-c]pyridin-2-ol
• SCHEMBL3286320
• 4-Amino-3-methyl-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
• 4-Amino-3-methyl-1H-imidazo[4,5-c]pyridin-2(3H)-one

• Inchi： 1S/C7H8N4O/c1-11-5-4(10-7(11)12)2-3-9-6(5)8/h2-3H,1H3,(H2,8,9)(H,10,12)
• InChI Key： RSYVGXVZHHHVRR-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CN=C(C=2N1C)N

Computed Properties

• Exact Mass: 164.06994
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• PSA: 71.25